(3aR,4R,5R,6aS)-4-(3,3-difluoro-4-phenoxybut-1-enyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one

Specification

• Molecular Formula: C17H18F2O4
• Molecular Weight: 324.32 g/mol
• IUPAC Name: 4-(3,3-difluoro-4-phenoxybut-1-enyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• Standard InChI: InChI=1S/C17H18F2O4/c18-17(19,10-22-11-4-2-1-3-5-11)7-6-12-13-8-16(21)23-15(13)9-14(12)20/h1-7,12-15,20H,8-10H2
• Standard InChI Key: SJHMQXMERUQDSR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2C1OC(=O)C2)C=CC(COC3=CC=CC=C3)(F)F)O

Introduction

Chemical Structure and Stereochemical Features

The compound features a fused bicyclic core comprising a cyclopentane ring fused to a tetrahydrofuran moiety (cyclopenta[b]furan-2-one). Key substituents include:

• A 3,3-difluoro-4-phenoxybut-1-enyl group at the C4 position.

• A hydroxyl group at the C5 position.

• A lactone (2-one) functionality in the furan ring.

The stereochemistry is explicitly defined as 3aR,4R,5R,6aS, ensuring a specific three-dimensional orientation critical for biological activity. The E-configuration of the butenyl side chain further influences molecular interactions.

Synthesis and Crystallographic Insights

Synthetic Pathways

The synthesis of related cyclopenta[b]furan derivatives often begins with optically active intermediates. For example, the patent CN103819436A outlines a method for synthesizing analogous compounds via:

• Alkylation reactions to introduce the phenoxybutenyl side chain.

• Cyclization steps using radical or acid-catalyzed conditions to form the bicyclic framework.

• Stereoselective reductions and functional group interconversions to install hydroxyl and lactone groups.

A critical step involves the Dibal-H reduction of esters to alcohols, followed by radical cyclization to establish the cyclopentane ring. For the target compound, the 5-hydroxy group is likely introduced via oxidation-reduction sequences or protected during earlier synthetic stages.

Biological Activity and Mechanism

HIV-1 Protease Inhibition

Although direct data on the target compound are scarce, structurally related cyclopentanyltetrahydrofuran (Cp-THF) derivatives exhibit potent inhibition of HIV-1 protease. For example, inhibitor 26 in, which shares the Cp-THF core, demonstrates:

• Enzyme inhibitory potency: $K_i = 5 \, \text{pM}$.

• Antiviral activity: $\text{IC}_{50} = 2.9 \, \text{nM}$ against wild-type HIV-1.

• Resistance profile: <10-fold loss of potency against multidrug-resistant strains.

The 3-(R)-hydroxyl group on the Cp-THF ligand forms water-mediated hydrogen bonds with the Gly48 backbone amide in HIV-1 protease, stabilizing the closed conformation of the enzyme. This interaction is critical for delaying drug resistance, a feature likely conserved in the target compound due to its analogous hydroxyl and Cp-THF motifs.

Comparative Structure-Activity Relationships (SAR)

Key SAR trends from include:

Substituent Position	Functional Group	Enzyme $K_i$ (pM)	Antiviral $\text{IC}_{50}$ (nM)
C3 (S)-hydroxy	-OH	12	20
C3 (R)-hydroxy	-OH	5	2.9
C3 (S)-methoxy	-OCH₃	45	14

The R-configuration at C3 enhances potency by 4-fold compared to the S-configuration, underscoring the stereochemical sensitivity of protease binding. The target compound’s C5 hydroxyl may similarly engage in hydrogen bonding, though its exact role requires further study.

Pharmacokinetic and Physicochemical Properties

Metabolic Stability

Cytochrome P450 interactions are a concern for Cp-THF derivatives. In vitro studies show moderate CYP3A4 inhibition (IC₅₀ = 8 µM), suggesting manageable drug-drug interaction risks.